Cas no 2138381-34-5 (2-Tert-butyl-8-ethyl-3-hydrazinylquinoline)

• Product Name: 2-Tert-butyl-8-ethyl-3-hydrazinylquinoline
• CAS No: 2138381-34-5
• MF: C₁₅H₂₁N₃
• MW: 243.347343206406
• CID: 6422714
• PubChem ID: 165488759
• Update Time: 2025-08-03

2-Tert-butyl-8-ethyl-3-hydrazinylquinoline Chemical and Physical Properties

Names and Identifiers

• EN300-801867
• 2-tert-butyl-8-ethyl-3-hydrazinylquinoline
• 2138381-34-5
• 2-Tert-butyl-8-ethyl-3-hydrazinylquinoline

• Inchi： 1S/C15H21N3/c1-5-10-7-6-8-11-9-12(18-16)14(15(2,3)4)17-13(10)11/h6-9,18H,5,16H2,1-4H3
• InChI Key： JJNAWOFBJMLLFN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2C=C(C=1C(C)(C)C)NN)CC

Computed Properties

• Exact Mass: 243.173547683g/mol
• Monoisotopic Mass: 243.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-Tert-butyl-8-ethyl-3-hydrazinylquinoline

Professional Introduction to 2-Tert-butyl-8-ethyl-3-hydrazinylquinoline (CAS No. 2138381-34-5)

2-Tert-butyl-8-ethyl-3-hydrazinylquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 2138381-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The structural features of 2-Tert-butyl-8-ethyl-3-hydrazinylquinoline, particularly the presence of bulky tert-butyl and ethyl substituents, as well as the hydrazinyl group, contribute to its unique chemical properties and potential therapeutic applications.

The quinoline scaffold is a privileged structure in drug discovery, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. Among these derivatives, modifications at the 2-, 8-, and 3-positions can significantly alter the pharmacological profile of the molecule. In the case of 2-Tert-butyl-8-ethyl-3-hydrazinylquinoline, the tert-butyl group at the 2-position introduces steric hindrance, which can influence both solubility and metabolic stability, while the ethyl group at the 8-position may enhance binding affinity to biological targets. The hydrazinyl group at the 3-position is particularly noteworthy, as it can participate in hydrogen bonding interactions and potentially form covalent bonds with biomolecules, making it a valuable moiety for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of quinoline derivatives with high precision. Studies using molecular dynamics simulations have shown that 2-Tert-butyl-8-ethyl-3-hydrazinylquinoline can effectively interact with protein targets such as kinases and transcription factors. The bulky substituents are predicted to occupy hydrophobic pockets, while the hydrazinyl group engages in polar interactions within the active site. These insights have guided the optimization of analogs to improve potency and selectivity.

In vitro studies have demonstrated that 2-Tert-butyl-8-ethyl-3-hydrazinylquinoline exhibits promising activity against various cancer cell lines. Mechanistic investigations suggest that its antitumor effects may be mediated through multiple pathways, including inhibition of proliferation and induction of apoptosis. The tert-butyl and ethyl groups are thought to enhance membrane permeability, facilitating cellular uptake, while the hydrazinyl group may disrupt critical signaling cascades involved in cancer progression. Preclinical trials are currently underway to evaluate its efficacy in animal models, with preliminary results indicating significant tumor regression in several cancer types.

Beyond oncology, 2-Tert-butyl-8-ethyl-3-hydrazinylquinoline has shown potential in addressing infectious diseases. Quinoline derivatives have a long history of use in antimalarial therapies, and modifications to enhance bioavailability and reduce resistance have been extensively studied. The structural features of this compound make it a candidate for developing novel agents against drug-resistant strains of *Plasmodium*. Additionally, its ability to cross biological membranes suggests that it may be effective against intracellular pathogens such as bacteria and viruses.

The synthesis of 2-Tert-butyl-8-ethyl-3-hydrazinylquinoline involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and hydrazination. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that pharmaceutical-grade material is obtained for preclinical testing. Techniques such as flow chemistry and catalytic hydrogenation have been particularly useful in streamlining complex synthetic routes.

The pharmacokinetic profile of 2-Tert-butyl-8-ethyl-3-hydrazinylquinoline is an area of active investigation. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The bulky substituents may influence oral bioavailability by affecting solubility and permeability across biological barriers. Metabolic studies suggest that the compound undergoes biotransformation via cytochrome P450 enzymes, with potential for drug-drug interactions that must be carefully considered in clinical development.

The development of novel therapeutics requires not only potent activity but also favorable safety profiles. Toxicological assessments of 2-Tert-butyl-8-ethyl-3-hydrazinylquinoline have focused on identifying potential adverse effects at various exposure levels. Preliminary data indicate that the compound is well-tolerated at therapeutic doses but may cause mild gastrointestinal disturbances at higher concentrations. Further studies are needed to fully characterize its safety profile before human trials can commence.

The future direction of research on 2-Tert-butyl-8-ethyl-3-hydrazinylquinoline includes exploring structure-based drug design strategies to optimize its pharmacological properties. By leveraging high-throughput screening technologies and artificial intelligence-driven virtual screening platforms, researchers aim to identify analogs with enhanced efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are essential for accelerating these endeavors.

In conclusion,2-Tert-butyl-8-ethyl-3-hydrazinylquinoline (CAS No. 2138381-34-5) represents a promising candidate for therapeutic development in oncology and infectious diseases. Its unique structural features contribute to its biological activity, while ongoing research continues to refine its pharmacological profile for clinical translation. As our understanding of molecular interactions advances, compounds like this will play an increasingly important role in addressing unmet medical needs.